Stachybotrin C

• Molecular Formula: C31H39NO5
• Molecular Weight: 505.6 g/mol
• IUPAC Name: (2R,3R)-2-[(3E)-4,8-dimethylnona-3,7-dienyl]-3,5-dihydroxy-8-[2-(4-hydroxyphenyl)ethyl]-2-methyl-4,9-dihydro-3H-pyrano[2,3-e]isoindol-7-one
• InChI: InChI=1S/C31H39NO5/c1-20(2)7-5-8-21(3)9-6-15-31(4)28(35)18-25-27(34)17-24-26(29(25)37-31)19-32(30(24)36)16-14-22-10-12-23(33)13-11-22/h7,9-13,17,28,33-35H,5-6,8,14-16,18-19H2,1-4H3/b21-9+/t28-,31-/m1/s1
• InChI Key: VXPNPWUFHMIFJE-LCVDRPHOSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CC[C@@]1([C@@H](CC2=C(C=C3C(=C2O1)CN(C3=O)CCC4=CC=C(C=C4)O)O)O)C)/C)C
• Canonical SMILES: CC(=CCCC(=CCCC1(C(CC2=C(C=C3C(=C2O1)CN(C3=O)CCC4=CC=C(C=C4)O)O)O)C)C)C
• synonyms: stachybotrin C

Description

Stachybotrin C is a natural product found in Stachybotrys parvispora with data available.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Stereocenter Identification : Stachybotrin C's total synthesis was achieved, including all four stereoisomers, to determine the absolute configuration of its stereocenters, contributing significantly to neuroprotection research (Jacolot et al., 2013).

• Core Structure Synthesis : The core structure of Stachybotrin A, B, and C was synthesized using a novel method involving Mannich reaction and Claisen rearrangement (Inoue et al., 2006).

• Synthetic Studies : The synthesis of racemic des-hydroxy stachybotrin C showcased the efficiency of intermolecular cyclization, advancing synthetic approaches (Tumma et al., 2012).

• Absolute Configuration Confirmation : Using X-ray diffraction analysis, the absolute configuration of Stachybotrin C was confirmed, enhancing understanding of its stereochemistry (Kuroda et al., 2018).

Biological Activities

• Anti-HIV Activity : Phenylspirodrimanes like stachybotrins showed inhibitory effects on HIV-1 replication, targeting reverse transcriptase and offering potential for HIV treatment (Ma et al., 2013).

• Cytotoxicity Against Cancer Cell Lines : New phenylspirodrimanes, including stachybotrin H, exhibited weak cytotoxicity against human cancer cell lines, suggesting potential for cancer therapy (Ma et al., 2019).

• New Derivatives with Anticancer Properties : New phenylspirodrimanes from a sponge-associated fungus showed cytotoxicity against aggressive cancer cell lines, pointing to possible therapeutic applications (Dayras et al., 2023).

Miscellaneous Applications

• Stachybotrysins as Bioactive Metabolites : Stachybotrysins, derivatives of Stachybotrys, demonstrated a range of bioactivities including anti-HIV and antiviral effects, expanding the scope of biological applications (Zhao et al., 2017).

• Thrombolysis and Inflammation Modulation : SMTP derivatives, related to Stachybotrys, showed promise in thrombolysis and inflammation modulation, potentially benefiting stroke treatment (Shibata et al., 2018).

• Osteoclast Differentiation Inhibition : Stachybotrysin, a derivative, inhibited osteoclast differentiation, suggesting potential for bone disease therapies (Kim et al., 2016).

• Plasminogen Modulation in Stroke : SMTP targeting plasminogen and soluble epoxide hydrolase showed beneficial effects in ischemic stroke, offering a novel approach to stroke therapy (Hasumi & Suzuki, 2021).